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Compound of Interest

Compound Name: 5-Chloro-2-formylpyridine

Cat. No.: B1588523

5-Chloro-2-formylpyridine, also known as 5-chloropyridine-2-carboxaldehyde, is a solid
organic compound.[1][2][3] Understanding its physical and chemical properties is the
foundation for safe handling, as these characteristics dictate appropriate storage, handling, and
emergency response measures.

Property Value Source(s)

Molecular Formula CeHaCINO [11[4115]

Molecular Weight 141.56 g/mol [1][5]

Appearance White to yellow or orange 6]
powder/crystal

Melting Point 66-68 °C [31[6]

Boiling Point 208 °C [31[6]

Flash Point 79 °C [3][6]

Solubility Soluble in Methanol [31[6]

Room Temperature, sealed in
Storage Temperature [31[6]
dry, dark place

Hazard Identification and GHS Classification

5-Chloro-2-formylpyridine is classified as a hazardous substance. The primary risks are
associated with irritation to the skin, eyes, and respiratory system. Adherence to the Globally
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Harmonized System (GHS) of Classification and Labelling of Chemicals is mandatory for its

management.

Hazard
Hazard Class GHS Category Signal Word Pictogram
Statement
) o H315: Causes )
Skin Irritation Category 2 o Warning GHSO07
skin irritation
) H319: Causes
Serious Eye ) )
o Category 2 / 2A serious eye Warning GHSO07
Irritation o
irritation
) H317: May
Skin ) )
o Category 1 cause an allergic  Warning GHSO07
Sensitization ] ]
skin reaction
Specific target H335: May
organ toxicity — Category 3 cause respiratory  Warning GHSO07

single exposure

irritation

Source: Aggregated GHS information provided by companies to ECHA C&L Inventory.[1][3][6]

The causality for these classifications lies in the chemical's reactivity. The aldehyde functional

group can react with biological nucleophiles, such as amino acid residues in proteins, leading

to irritation and sensitization upon contact with skin or mucous membranes.

The Hierarchy of Controls: A Proactive Safety
Framework

To manage the risks associated with 5-Chloro-2-formylpyridine, a systematic approach based
on the hierarchy of controls must be implemented. This framework prioritizes the most effective
control measures down to the least.
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Hierarchy of Controls for 5-Chloro-2-formylpyridine

Elimination

(Not Feasible: Compound is required for research)

Substitution

(Investigate less hazardous alternatives if possible)

ost Effective

Engineering Controls
(Primary barrier)
- Certified Chemical Fume Hood
- Ventilated Enclosures for Weighing

Administrative Controls
(Procedural safety)
- Standard Operating Procedures (SOPSs)
- Designated Work Areas
- Chemical Hygiene Training

east Effective

Personal Protective Equipment (PPE)

(Last line of defense)
- Gloves, Goggles, Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of controls applied to 5-Chloro-2-formylpyridine.
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Engineering Controls and Personal Protective
Equipment (PPE)
Based on the hazard profile, specific controls are required to minimize exposure.

Engineering Controls:

» Primary Handling: All manipulations of 5-Chloro-2-formylpyridine, including weighing,
transferring, and preparing solutions, must be conducted within a certified chemical fume
hood to prevent inhalation of dust or vapors.[7][8]

» Ventilation: The laboratory must be well-ventilated to ensure low background concentrations.

[8]

Personal Protective Equipment (PPE): PPE is not a substitute for engineering controls but is

essential as the final barrier.
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PPE Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[9][10]

Protects against dust particles
and splashes, preventing

serious eye irritation (H319).

Hand Protection

Impervious gloves (e.g.,
Nitrile).

Prevents skin contact,
addressing skin irritation
(H315) and allergic skin
reaction (H317) hazards.[3]
Change gloves immediately if

contaminated.

Body Protection

Laboratory coat.[11]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not typically required if work is
performed in a fume hood. If
engineering controls fail or for
large spills, a NIOSH-approved
respirator for organic
vapors/particulates may be

necessary.[7][12]

Prevents respiratory irritation
(H335) from inhaled dust.

Safe Handling and Experimental Protocols

Adherence to standardized protocols is critical for reproducible science and operator safety.

Protocol 1: Safe Weighing and Transfer of Solid 5-Chloro-2-formylpyridine

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

o Don all required PPE (goggles, nitrile gloves, lab coat).

o Decontaminate the work surface and the analytical balance within the hood.
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e Procedure:

(¢]

Place a weigh boat on the balance and tare.

[¢]

Carefully open the container of 5-Chloro-2-formylpyridine, avoiding any puff of powder.

[¢]

Using a clean spatula, carefully transfer the desired amount of solid to the weigh boat.
Perform this action slowly to minimize dust generation.[8]

[e]

Securely close the main container immediately after dispensing.

[e]

Record the weight.
e Transfer:

o Carefully transfer the weighed solid into the reaction vessel or solvent-containing flask
within the fume hood.

o If adding to a solvent, ensure slow addition to prevent splashing.

o Cleanup:

[e]

Dispose of the used weigh boat and any contaminated items (e.g., pipette tips) in a
designated solid chemical waste container.

[e]

Wipe the spatula clean.

o

Clean the balance and surrounding work area.

[¢]

Remove gloves and wash hands thoroughly with soap and water.[8]
Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or release.

First Aid Measures: Immediate and correct first aid can significantly reduce the severity of an
injury.
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First Aid Decision Tree for 5-Chloro-2-formylpyridine Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact ;
(H335) (H315, H317) (H319) Ingestion

Action Action l l Action Action
1. Move to fresh air. 1. Immediately remove contaminated clothing 1. Immediately flush eyes with water for 15-20 minutes, lifting eyelids. DN liiacenomting,
2. If breathing is difficult, give oxygen. 2. Flush skin with plenty of soap and water for at least 15 minutes. 2. Remove contact lenses, if present. & Ve B GRS (D e )
3. Seek immediate medical attention. 3. Seek medical attention if irritation or rash develops. 3. Seek immediate medical attention (call an ophthalmologist). " 4. Seek immediate medicagl attention.

Click to download full resolution via product page
Caption: First aid actions for different exposure routes.

 Inhalation: Move the person to fresh air. If breathing has stopped or is difficult, provide
artificial respiration or oxygen. Seek immediate medical attention.[13][14]

o Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with copious
amounts of water and soap for at least 15 minutes.[13][15] If skin irritation or a rash occurs,
get medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15-20 minutes.[15] Call an
ophthalmologist for follow-up.
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 Ingestion: Immediately make the victim drink water (two glasses at most). Do not induce
vomiting.[16] Call a physician or poison control center immediately.[12]

Spill and Accidental Release Measures: A prompt and correct response can prevent a small
spill from becoming a major incident.

Protocol 2: Small Spill Response (<59 in a Fume Hood)

o Alert & Evacuate: Alert personnel in the immediate area. Ensure the fume hood continues to
operate.

e Assess: Confirm the spilled material is 5-Chloro-2-formylpyridine and the quantity is small.

e Contain & Clean:

[¢]

Wear appropriate PPE (double gloves, goggles, lab coat).

[e]

Cover the spill with an inert absorbent material like vermiculite or sand.[17]

o

Carefully sweep up the absorbed material and place it into a labeled, sealed container for
hazardous waste disposal.[18] Avoid generating dust.

(¢]

Clean the spill area with a suitable solvent (e.g., methanol, followed by water), transferring
all cleaning materials into the waste container.

» Dispose: Dispose of the sealed container according to institutional and local regulations for
chemical waste.

e Report: Report the incident to the laboratory supervisor or safety officer.

For larger spills, evacuate the area, close the doors, and contact the institutional emergency
response team immediately.

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide.[8][19]
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o Specific Hazards: During a fire, hazardous combustion products may be generated, including
carbon monoxide (CO), carbon dioxide (CO32), nitrogen oxides (NOx), and hydrogen chloride
gas.[18][19][20]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[18][21][22]

Storage and Disposal

Storage: Proper storage is essential for maintaining chemical integrity and preventing
accidental release.

» Store in a tightly closed container.

e Keep in a cool, dry, and well-ventilated area away from incompatible materials.[6][8]
o Store locked up.

o Protect from light.[6]

e Incompatible Materials: Strong oxidizing agents.[18][19]

Disposal: All waste containing 5-Chloro-2-formylpyridine must be treated as hazardous
waste.

o Collect waste in clearly labeled, sealed containers.

» Dispose of contents and container to an approved waste disposal plant in accordance with
all local, state, and federal regulations. Do not let the product enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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